Rubidium chloride Rb 86

• CAS No.: 21031-72-1
• Molecular Formula: ClRb
• Molecular Weight: 121.36 g/mol
• IUPAC Name: rubidium-86(1+);chloride
• InChI: InChI=1S/ClH.Rb/h1H;/q;+1/p-1/i;1+1
• InChI Key: FGDZQCVHDSGLHJ-IEOVAKBOSA-M
• Isomeric SMILES: [Cl-].[86Rb+]
• Canonical SMILES: [Cl-].[Rb+]

Description

Historical Context of Alkali Metal Analog Tracers in Biological Sciences

The use of radioisotopic tracers in the life sciences has a rich history, fundamentally changing our understanding of complex biological processes. tandfonline.com The journey began with the discovery of radioactivity in the late 19th century, which paved the way for using radioisotopes to track the movement of molecules within living organisms. tandfonline.comnih.gov Early pioneers like Georg de Hevesy, a Nobel laureate, conceptualized and developed the use of radioactive isotopes as "tracers" for chemical conversions, applying this technique to biological processes as early as 1935 with Phosphorus-32 (³²P). nih.gov These early studies revealed the dynamic nature of metabolism and physiology. nih.gov

The 1940s marked a significant expansion in radiotracer studies, albeit with rudimentary instrumentation. tandfonline.comnih.gov The development of nuclear reactors during and after World War II, such as the X-10 reactor at Oak Ridge, Tennessee, made a wider variety of radioisotopes more accessible for medical and biological research. sciencehistory.org This increased availability spurred the use of tracers to investigate everything from metabolic pathways to the environmental movement of substances. tandfonline.comsciencehistory.org Alkali metals, due to their physiological importance, became a key area of interest. nih.govmedmuv.com The development of tracers for elements like sodium and potassium was crucial for understanding their roles in nerve function, nutrient transport, and maintaining cellular electrochemical gradients. nih.gov

Fundamental Principles of Rubidium as a Potassium Analog in Research

Rubidium (Rb) is an alkali metal with chemical properties very similar to potassium (K), another element in the same group on the periodic table. ucanr.eduwikipedia.org This similarity is the cornerstone of its use as a potassium analog in biological research. Both elements exist as +1 cations in biological systems and are treated similarly by many cellular transport mechanisms. wikipedia.orgdrugbank.com

The basis for this interchangeability lies in their comparable ionic radii and charge, which allows rubidium ions to be taken up and transported by the same protein channels and pumps that handle potassium. wikipedia.orgresearchgate.net Specifically, Rb⁺ can participate in the sodium-potassium (Na⁺/K⁺) ion exchange pump, a vital component of cell membranes. drugbank.com While not a perfect substitute, as some biological systems can exhibit a slight preference for potassium, the behavior of rubidium is often close enough to provide valuable insights into potassium's role. researchgate.netbiologists.com This makes rubidium, particularly the radioisotope ⁸⁶Rb, an effective tracer for studying potassium uptake, transport, and distribution in various organisms, from plants to animals. ucanr.edunih.govscialert.net The longer half-life of ⁸⁶Rb (18.7 days) compared to the primary potassium radioisotope, ⁴²K (12.4 hours), offers a significant advantage for longer-term experiments. scialert.netahajournals.org

Overview of Rubidium chloride Rb 86 Significance in Biomedical and Environmental Research Methodologies

The application of this compound as a tracer has yielded significant findings across both biomedical and environmental fields.

In biomedical research , ⁸⁶RbCl has been instrumental in studying potassium transport and its role in various physiological and pathological conditions. It has been used to measure coronary blood flow, investigate ion channel function, and explore the mechanisms of diseases like Duchenne muscular dystrophy. ncats.io For instance, studies have utilized ⁸⁶Rb to assess myocardial perfusion, where it is taken up by heart muscle in proportion to blood flow, allowing for the identification of areas with poor circulation. drugbank.comnih.gov Research has also explored its use in understanding changes in red blood cell potassium uptake in cancer patients. ncats.io

In environmental research , ⁸⁶Rb has been employed to trace the movement and uptake of potassium in ecosystems. sciencehistory.org This is particularly valuable in agricultural science for studying nutrient absorption by plants. By using ⁸⁶Rb as a potassium tracer, researchers can investigate how different soil conditions or fertilizer applications affect potassium availability and uptake by crops. ucanr.eduscialert.net Studies in plants like oil palm and prune trees have successfully used rubidium to track potassium movement and assess root system activity. ucanr.eduscialert.netresearchgate.net This research is crucial for optimizing fertilizer use and improving crop yields.

Research Findings using this compound

The following table summarizes key research findings where this compound was used as a tracer.

Study Focus	Organism/System Studied	Application of this compound	Key Findings
Potassium Transport	Seawater-adapted fish (trout and sculpin)	Tracer for potassium (K⁺) movement across gills. biologists.com	⁸⁶Rb is an adequate tracer for K⁺, though gills are slightly more permeable to K⁺. biologists.com
Potassium Distribution	Dogs	Tracer to compare the distribution of potassium and exchangeable rubidium in organs. ahajournals.org	Most organs contained exchangeable rubidium in a concentration paralleling but exceeding that of potassium. ahajournals.org
High-Affinity Potassium Uptake	Arabidopsis thaliana (plant)	Tracer for potassium (K⁺) uptake in roots. nih.gov	AtHAK5 and AKT1 are major transporters for high-affinity K⁺ uptake in roots. nih.gov
Potassium Uptake Kinetics	Oil Palm (Elaeis guineensis)	Tracer to measure the rate of potassium uptake by roots. scialert.net	The uptake of potassium and rubidium was similar, making ⁸⁶Rb a suitable tracer. scialert.net
Nutrient Uptake and Distribution	Apple trees (Malus × domestica)	Analog tracer for potassium mobility and partitioning. biorxiv.org	Rubidium uptake was not significantly affected by scion genotype or ABA application. biorxiv.org
Myocardial Blood Flow	Humans	Measurement of the endocardial distribution of left ventricular coronary blood flow. ncats.io	⁸⁶RbCl can be used to measure regional myocardial blood flow. ncats.io
Fecal Microbiota Modulation	Mice	Investigated the effect of RbCl on the gut microbiome. nih.gov	RbCl altered the fecal microbial community, suggesting potential indirect effects on host health. nih.gov

Methodological Frameworks for Rubidium Chloride Rb 86 Tracer Studies

Preparation and Handling Considerations for Radiotracer Applications

The use of Rubidium chloride Rb 86 as a radiotracer necessitates careful preparation and handling to ensure experimental accuracy and radiological safety. ⁸⁶Rb is a beta and gamma emitter with a half-life of 18.66 days, requiring appropriate safety measures.

Preparation: For most biological assays, ⁸⁶RbCl is supplied as a solution in dilute hydrochloric acid. This stock solution is then diluted to the desired concentration using an appropriate experimental buffer. For instance, in studies of ion transport in cells, the buffer might consist of components like NaCl, CaCl₂, MgCl₂, glucose, and a pH buffer such as HEPES. aurorabiomed.com.cn The final preparation should be sterile, especially for cell culture experiments, which can be achieved by filter-sterilization. unc.edu The chemical form, Rubidium chloride (RbCl), is chosen for its high solubility in aqueous solutions, ensuring that the rubidium is present as free Rb⁺ ions. osti.gov

Handling: Due to its radioactivity, all handling of ⁸⁶RbCl must be conducted in a designated radioisotope laboratory. Standard safety protocols include the use of personal protective equipment such as waterproof gloves and lab coats. bracco.com To minimize radiation exposure, effective shielding, typically with lead or other high-density materials, is essential during storage and handling of stock solutions. bracco.com All pipettes, tubes, and containers used for the radiotracer should be properly labeled and disposed of as radioactive waste according to institutional and national regulations.

Experimental Design Principles for this compound Flux Measurements

The primary application of ⁸⁶RbCl is to measure the movement (flux) of potassium ions across biological membranes. The design of these experiments is critical for obtaining meaningful data on ion transport systems.

Influx and Efflux Measurement Techniques

Influx and efflux assays measure the unidirectional movement of ions into and out of cells or tissues, respectively.

Influx Assays: Influx is measured by exposing the biological sample (e.g., cells, tissues, or whole organisms) to a medium containing a known concentration of ⁸⁶RbCl for a defined period. nih.gov The uptake is stopped by rapidly washing the sample with an ice-cold, isotope-free solution to remove extracellular ⁸⁶Rb⁺. The amount of radioactivity incorporated into the sample is then quantified using a scintillation counter or gamma counter. This count is proportional to the influx rate. For example, K⁺ influx rates in plant roots have been measured by exposing the roots to a solution containing ⁸⁶Rb for 10 to 30 minutes. nih.gov

Efflux Assays: Efflux measurements typically involve pre-loading the cells or tissue with ⁸⁶Rb⁺ until a steady state is reached. nih.gov The sample is then transferred to a non-radioactive medium, and the release of ⁸⁶Rb⁺ into this medium is monitored over time. nih.gov This is achieved by periodically sampling the external medium or by measuring the remaining radioactivity in the tissue at different time points. nih.govresearchgate.net The rate of decrease in intracellular radioactivity reflects the efflux rate. A common method involves calculating the relative amount of rubidium in the supernatant compared to the total (supernatant plus cell lysate) to determine the percentage of efflux. aurorabiomed.com

Flux Measurement Technique	General Protocol	Key Considerations
Influx	1. Expose sample to ⁸⁶RbCl-containing medium. 2. Incubate for a specific duration. 3. Stop uptake with a cold, non-radioactive wash. 4. Measure radioactivity in the sample.	Short incubation times are often used to measure initial uptake rates and minimize concurrent efflux. researchgate.net
Efflux	1. Pre-load sample with ⁸⁶RbCl. 2. Transfer to a non-radioactive medium. 3. Sample the external medium or the tissue over time. 4. Measure radioactivity to determine the rate of release.	Requires careful washing to remove all extracellular tracer before starting the efflux measurement. aurorabiomed.com.cn

Compartmental Analysis by Tracer Efflux (CATE) Approaches

Compartmental Analysis by Tracer Efflux (CATE) is a sophisticated analytical technique used to dissect ion fluxes between different subcellular compartments, such as the cytoplasm and the vacuole, and the external environment. researchgate.netuv.mx The method is based on the principle that the efflux of a tracer from a system with multiple compartments will exhibit multi-phasic kinetics.

In a typical CATE experiment, tissues (often plant roots) are loaded with ⁸⁶Rb⁺ and then the tracer's washout into a non-radioactive solution is monitored over time. nih.gov The resulting efflux curve can be resolved into two or three distinct exponential components, each corresponding to a different cellular compartment:

The fastest phase is attributed to the apoplast (cell wall space).

The intermediate phase represents efflux from the cytoplasm.

The slowest phase corresponds to efflux from the vacuole.

By analyzing the kinetics of these phases, researchers can estimate the size of the ion pools in each compartment and the rates of ion transport (fluxes) across the plasma membrane and the tonoplast (the vacuolar membrane). nih.govresearchgate.netfrontiersin.org CATE has been instrumental in demonstrating the coordination of fluxes between the cytosol, vacuole, and xylem in plants. frontiersin.org

Steady-State and Kinetic Uptake Assay Designs

Tracer studies can be designed to measure ion uptake under either steady-state or kinetic conditions.

Steady-State Assays: These experiments are designed to measure fluxes when the system is in equilibrium, meaning the net ion movement is zero, and the internal ion concentrations are stable. nih.gov In practice, this often involves pre-incubating the biological material in a non-radioactive medium of a specific composition until it acclimatizes. The tracer (⁸⁶RbCl) is then added, and its uptake is measured. Under these conditions, the unidirectional influx of the tracer can be determined without perturbations caused by changing net ion fluxes. conicet.gov.ar Steady-state analysis has been used to validate transport mechanisms, such as the ping-pong mechanism of the Na⁺/K⁺-ATPase, by correlating ATPase activity with steady-state levels of occluded ⁸⁶Rb⁺. conicet.gov.ar

Kinetic Uptake Assays: Kinetic assays focus on the rate of ion uptake over time, often in response to varying external ion concentrations. These experiments are fundamental for determining the kinetic parameters of ion transporters, such as the Michaelis constant (Km), which reflects the transporter's affinity for the ion, and the maximum transport velocity (Vmax). biologists.com For example, by measuring ⁸⁶Rb⁺ influx at various external rubidium concentrations, researchers can construct ion influx isotherms, which are graphical representations of uptake kinetics. nih.gov These isotherms have been pivotal in identifying and characterizing different ion transport systems in both plants and animals. nih.govfrontiersin.org

Assay Design	Objective	Typical Experiment	Data Output
Steady-State	To measure unidirectional fluxes under equilibrium conditions.	Pre-acclimatize sample, then add ⁸⁶RbCl and measure uptake. conicet.gov.ar	Unidirectional influx/efflux rates, ion pool sizes. nih.gov
Kinetic Uptake	To determine the affinity (Km) and maximum velocity (Vmax) of transport systems.	Measure initial ⁸⁶RbCl uptake rates across a range of substrate concentrations. biologists.com	Influx isotherm, Km and Vmax values.

Validation of this compound as a Potassium Tracer

The validity of using ⁸⁶Rb⁺ as a tracer for K⁺ hinges on the assumption that biological transport systems handle both ions similarly. While this is largely true, it is essential to assess the degree of selectivity and potential discrimination in any given biological system.

Comparative Analyses with Potassium Isotopes (e.g., 42K)

In tracer studies, particularly those investigating ion transport across biological membranes, Rubidium-86 (86Rb) is frequently utilized as an analogue for potassium. This substitution is based on the chemical similarities between rubidium and potassium, both being alkali metals. wikipedia.org A significant practical advantage of 86Rb is its longer half-life of approximately 18.7 days, which permits prolonged observation periods in experiments compared to the 12.4-hour half-life of Potassium-42 (42K). umaryland.eduahajournals.org

Despite their similarities, research indicates that 86Rb is not a perfect substitute for 42K, and their biological handling can differ. Studies comparing the fluxes of these isotopes have revealed important distinctions. For instance, in rat aorta, the active uptake (ouabain-sensitive) of 86Rb and 42K was found to be similar. nih.gov However, the basal efflux of 86Rb was only 80% of the 42K efflux. nih.gov Furthermore, when stimulated by norepinephrine (B1679862) or potassium chloride, the efflux of 86Rb ranged from just 56% to 74% of the 42K efflux. nih.gov These findings suggest that basal and calcium-activated potassium channels are selective for potassium over rubidium. nih.gov Consequently, while 86Rb fluxes can quantitatively underestimate those of 42K, it is considered an appropriate substitute for the specific measurement of active potassium transport. nih.gov

Similar selectivity has been observed in other biological systems. In studies on seawater-adapted fish, double-labeling experiments showed that the gills are more permeable to potassium than to rubidium, with a consistent flux ratio (JK/JRb) of approximately 1.27 for both influx and efflux. biologists.com Research on diffusion in soil media also shows that potassium moves more rapidly than rubidium. researchgate.net These comparative analyses underscore the importance of understanding the specific transport mechanisms at play when using 86Rb as a tracer for potassium, as its behavior provides a valuable, albeit sometimes quantitatively different, model for potassium ion movement.

Table 1: Comparative Properties of 86Rb and 42K Tracers

Property	Rubidium-86 (86Rb)	Potassium-42 (42K)
Radioactive Half-Life	18.7 days umaryland.edu	12.4 hours researchgate.net
Primary Beta Emissions (Max Energy)	1.774 MeV (91%) umaryland.edu	3.56 MeV (81.3%) researchgate.net
Gamma Emissions (Energy)	1.077 MeV (9%) hpschapters.org	0.312 MeV (0.2%) researchgate.net
Biological Analogue	Potassium wikipedia.org	Potassium jci.org
Key Research Finding	Fluxes can underestimate K+ transport via selective channels but are suitable for measuring active transport. nih.gov	Provides a direct measure of K+ flux but is limited by a short half-life. ahajournals.org

Considerations for Radiosafety in Research Settings

The use of Rubidium-86 in a research setting necessitates strict adherence to radiation safety protocols due to its emission of high-energy beta particles and penetrating gamma rays. umaryland.eduunl.edu All procedures involving 86Rb must be governed by the ALARA (As Low As Reasonably Achievable) principle, which aims to minimize radiation exposure through the optimization of time, distance, and shielding. hpschapters.orgwvu.edu

Shielding: Effective shielding for 86Rb is critical and requires a dual-layer approach.

Primary Shielding: A layer of plastic, such as Lucite or Plexiglas of approximately 1 cm thickness, must be used as the primary shield. umaryland.eduunl.edu This is essential to absorb the high-energy beta particles.

Secondary Shielding: Lead shielding of at least half an inch is required as a secondary layer to attenuate the gamma photons. umaryland.eduhpschapters.org This lead shielding also protects against Bremsstrahlung X-rays, which are produced when the beta particles are stopped by the primary plastic shield. stanford.edu Using lead as the primary shielding layer is explicitly cautioned against because it can increase the production of Bremsstrahlung radiation. umaryland.edu

Personal Protective Equipment (PPE) and Monitoring: Standard laboratory PPE, including a lab coat, disposable gloves, and safety glasses, is the minimum requirement when handling 86Rb. hpschapters.orgunl.edu Due to the significant external dose hazard, particularly to the extremities, it is crucial to use tools to handle sources and avoid direct contact. umaryland.educase.edu

Continuous monitoring is essential. A survey meter, such as a Geiger-Muller (GM) detector, should be used to monitor work areas and hands for contamination during and after experiments. unl.edu Regular swipe tests are also required to detect removable contamination. unl.edu Personnel handling millicurie levels of 86Rb are typically required to wear whole-body and ring dosimeters to accurately track their radiation dose. umaryland.edustanford.edu

Waste Management: Radioactive waste containing 86Rb must be carefully segregated from other waste streams. hpschapters.org Depending on the amount and concentration of the isotope, waste containers may also require lead shielding to ensure the dose rate in accessible areas remains ALARA. case.edu

Table 2: Radiosafety Framework for Rubidium-86

Parameter	Guideline / Specification
Radiation Hazard	High-energy Beta particles and Gamma rays. unl.edu
Primary Shielding (Beta)	~1 cm of plastic (Plexiglas/Lucite). umaryland.eduunl.edu
Secondary Shielding (Gamma/Bremsstrahlung)	≥0.5 inches of lead. umaryland.eduhpschapters.org
Required PPE	Lab coat, safety glasses, disposable gloves. unl.edu
Survey Instrumentation	Geiger-Muller (GM) detector, NaI scintillation probe, Liquid Scintillation Counter (for swipes). umaryland.edu
Personnel Dosimetry	Whole-body and ring dosimeters are required for handling ≥1 mCi. umaryland.edu
Primary Exposure Routes	External exposure, internal exposure via ingestion, inhalation, or absorption. umaryland.edu

Physiological Research Applications of Rubidium Chloride Rb 86 Non Human Models

Investigation of Ion Transport Mechanisms Across Biological Membranes

The ability of ⁸⁶Rb⁺ to mimic K⁺ has made it an indispensable tracer for studying ion movement across cellular membranes, providing critical insights into the function of essential transport proteins.

Characterization of Na⁺/K⁺-ATPase Activity and Inhibition

Rubidium-86 is extensively used to quantify the activity of the Sodium-Potassium pump (Na⁺/K⁺-ATPase), a vital enzyme responsible for maintaining electrochemical gradients across the plasma membrane of animal cells. The pump actively transports Na⁺ out of the cell and K⁺ into the cell. Since ⁸⁶Rb⁺ is transported into the cell by the Na⁺/K⁺-ATPase in a manner analogous to K⁺, measuring the rate of ⁸⁶Rb⁺ uptake provides a direct estimate of the pump's activity. medicaljournalssweden.senih.gov

A common experimental approach involves measuring the influx of ⁸⁶Rb⁺ in the presence and absence of specific Na⁺/K⁺-ATPase inhibitors, such as ouabain (B1677812). The difference between the total ⁸⁶Rb⁺ uptake and the uptake in the presence of ouabain represents the portion of ion transport mediated specifically by the Na⁺/K⁺-ATPase. medicaljournalssweden.senih.gov This technique has been applied in various animal models and tissues. For instance, studies in vascular smooth muscle from diabetic rats have utilized ouabain-sensitive ⁸⁶Rb⁺ uptake to investigate how diabetes affects the intrinsic activity of the Na⁺/K⁺-ATPase. medicaljournalssweden.se Research on kidney proximal tubule cells from rats has also employed this method to explore the regulation of Na⁺/K⁺-ATPase by insulin (B600854), measuring ouabain-sensitive ⁸⁶Rb⁺ uptake to assess the functional impact of protein phosphorylation. nih.gov Furthermore, in studies of genetic hypertension in rats, the number of active pump sites was determined by measuring the maximal binding of occluded ⁸⁶Rb⁺ ions. physiology.org

Table 1: Ouabain-Sensitive ⁸⁶Rb⁺ Uptake in Rat Kidney Cells

Data sourced from a study on opossum kidney cells expressing wild-type (WT) rat α1-subunits of Na⁺,K⁺-ATPase. The data demonstrates a significant increase in pump activity upon insulin stimulation. nih.gov

Analysis of Potassium Channel and Co-transporter Functions

While ⁸⁶Rb⁺ is a useful tracer for K⁺, its transport characteristics are not always identical, particularly in the context of specific potassium channels. This differential behavior provides a nuanced tool for dissecting the function of various ion transport pathways. Research has shown that some potassium channels are selective for K⁺ over Rb⁺. For example, studies in rat aorta demonstrated that while the active uptake of ⁸⁶Rb⁺ and ⁴²K⁺ via the Na⁺/K⁺-ATPase was similar, the efflux of ⁸⁶Rb⁺ through basal and calcium-activated potassium channels was significantly lower than that of ⁴²K⁺. bioscientifica.com This suggests that these channels can distinguish between the two ions.

This selectivity is a key finding, as it implies that ⁸⁶Rb⁺ flux measurements may quantitatively underestimate the true flux of K⁺ through certain types of K⁺ channels. bioscientifica.com Despite this, ⁸⁶Rb⁺ remains a valid and convenient substitute for studying active K⁺ transport and has been widely used to investigate the properties of various K⁺ channels and co-transporters in different non-human models, including lamprey erythrocytes and plant roots. diva-portal.orgbioscientifica.comresearchgate.net In studies of the adrenal chromaffin granules, ⁸⁶Rb⁺ influx has been used to characterize the effects of different potassium channel modulators. nih.gov

Quantification of Regional Blood Flow and Perfusion in Organ Systems

The principle behind using ⁸⁶RbCl for blood flow measurement is based on the rapid uptake of ⁸⁶Rb⁺ by tissues in proportion to their perfusion. Following an intravenous injection, the tracer is distributed throughout the body, and its initial uptake by an organ is primarily limited by the rate of blood flow to that organ.

Measurement of Myocardial Perfusion in Animal Models

One of the earliest and most significant applications of ⁸⁶RbCl in physiological research has been the assessment of myocardial perfusion, or coronary blood flow. Seminal studies in dog models established that the myocardial uptake of ⁸⁶Rb⁺ is directly proportional to myocardial blood flow. nih.gov This foundational work paved the way for using ⁸⁶Rb⁺ to quantify regional blood flow to the heart muscle under various experimental conditions.

The methodology has been applied in different animal models, including dogs and rabbits, to explore the relationship between coronary blood flow and the myocardial extraction of the tracer. nih.govnih.govoup.com For example, investigations in isolated rabbit hearts have examined how myocardial extraction of ⁸⁶Rb⁺ is influenced by the rate and duration of coronary flow. oup.com In dogs, the technique has been validated by comparing flow estimates from ⁸⁶Rb⁺ uptake with those from radiolabeled microspheres, showing a strong correlation over a wide range of flow rates, from ischemic to hyperemic conditions. nih.gov

Table 2: Comparison of Myocardial Blood Flow Measured by ⁸⁶Rb⁺ and Microspheres in Dogs

This data shows a high degree of correlation between the two methods, although ⁸⁶Rb⁺ slightly underestimates flow compared to microspheres. nih.gov

Assessment of Pituitary Gland Perfusion Dynamics

Based on available scientific literature, the specific use of Rubidium chloride Rb 86 for the quantitative assessment of pituitary gland perfusion dynamics in non-human models is not well-documented. While ⁸⁶Rb⁺ has been used to measure regional blood flow in various organs, including the brain, detailed studies focusing on the pituitary gland are scarce. physiology.org Research on pituitary perfusion more commonly employs other techniques, such as dynamic contrast-enhanced magnetic resonance imaging (MRI) or computed tomography (CT). researchgate.netrug.nl One study noted the uptake of ⁸⁶Rb⁺ in tissues following electrical stimulation of the hypothalamus in rats, an area anatomically and functionally linked to the pituitary, but did not provide specific perfusion data for the gland itself. nih.gov Another study investigated the effects of dopamine (B1211576) on ⁸⁶Rb⁺ efflux from perifused bovine pituitary cells, but this was in the context of ion channel activity and hormone secretion, not blood flow measurement. researchgate.net

Determination of Metabolic Rates in Small Animal Models

A more recent application of this compound is in the estimation of metabolic rates in small animals. This method has been proposed as a potential alternative to the doubly labeled water (DLW) technique, particularly for very small organisms where the DLW method has limitations. researchgate.netphysiology.org The underlying principle is that the biological turnover or elimination rate of ⁸⁶Rb⁺ is proportional to the animal's metabolic rate. physiology.orgscholaris.ca

Table 3: Chemical Compounds Mentioned

Assessment of Field Metabolic Rate via Radiotracer Turnover

The measurement of Field Metabolic Rate (FMR) provides a crucial understanding of an animal's energy budget within its natural ecological context. nih.gov While methods like doubly labeled water (DLW) are widely used, the turnover of Rubidium-86 has emerged as a practical alternative, especially for small animals. researchgate.netglobalauthorid.com The technique is based on the principle that the rate of elimination of the ⁸⁶Rb radiotracer from the body is correlated with the animal's metabolic rate. researchgate.netresearchgate.net

The underlying mechanism involves ⁸⁶Rb acting as a potassium analogue. researchgate.net Following administration, ⁸⁶Rb is distributed throughout the body and incorporated into the intracellular potassium pool. nih.gov Its subsequent biological turnover has been shown to parallel estimates of metabolic rate derived from other methods, such as respirometry (measuring carbon dioxide production) and the DLW technique. researchgate.netbiologists.com The major advantages of the ⁸⁶Rb method include the potential for a longer time window for recapturing animals to obtain reliable data and, in some cases, the elimination of the need for blood sampling, as whole-body counting of the gamma-emitting isotope can be sufficient. researchgate.net

Research in various non-human models has validated this application. Studies have demonstrated a strong correlation between ⁸⁶Rb turnover and metabolic rate in ectotherms like reptiles and insects, as well as in endotherms. researchgate.netnih.gov For example, research on honeybees (Apis mellifera) used ⁸⁶Rb turnover to estimate FMR and found significant differences based on habitat quality. nih.gov Bees in a natural woodland landscape exhibited higher metabolic rates compared to those in a degraded, deforested plantation, suggesting a higher cost of living and greater foraging activity in the more resource-rich environment. nih.gov

Interactive Table 1: Field Metabolic Rate and Nectar Consumption in Honeybees Across Different Landscapes

This table presents data on how landscape quality affects the ecophysiology of honeybees, as measured by Rubidium-86 and Sodium-22 turnover.

Parameter	Landscape Type	Mean Value	Statistical Significance (p-value)
⁸⁶Rb Turnover (kb)	Natural Woodland	0.015	< 0.05
Deforested Plantation	0.010
²²Na Turnover (kb)	Natural Woodland	0.045	< 0.05
Deforested Plantation	0.025
Available Blossoms	Natural Woodland	High	-
Deforested Plantation	Very Low

Data adapted from a study on Apis mellifera, where ⁸⁶Rb turnover is used as an index of Field Metabolic Rate (FMR) and ²²Na turnover estimates nectar consumption. nih.gov

Relationship Between Rubidium Turnover and Energy Expenditure

The core of the ⁸⁶Rb tracer technique lies in the direct and quantifiable relationship between rubidium turnover and an animal's energy expenditure. biologists.com Energy expenditure is typically measured through indirect calorimetry, which quantifies oxygen consumption or carbon dioxide (VCO₂) production. biologists.com The mechanism linking ⁸⁶Rb turnover to metabolic rate is its function as a proxy for potassium (K⁺) metabolism. researchgate.netbiologists.com A significant portion of an organism's energy budget is allocated to the Na⁺/K⁺-ATPase pump, an enzyme present in all cell membranes that actively maintains a high intracellular potassium concentration. biologists.comnih.gov Because the pump has a strong affinity for rubidium ions, the turnover of ⁸⁶Rb is thought to reflect the metabolic activity of this ubiquitous and energy-intensive process. researchgate.net

Studies have consistently demonstrated a significant positive correlation between the biological turnover rate of ⁸⁶Rb (often denoted as kₑ) and metabolic rate (VCO₂). biologists.comresearchgate.net For instance, research on the rhinoceros beetle (Xylotrupes gideon) showed that as ambient temperature increased, both metabolic rate and ⁸⁶Rb turnover increased concurrently. researchgate.netbiologists.com This relationship held true even when accounting for variables like food intake, suggesting that ⁸⁶Rb turnover is a measure of metabolic processing rather than just nutrient intake. biologists.comresearchgate.net

However, the relationship can be influenced by dietary factors, particularly the concentration of potassium. researchgate.netbiologists.com Studies have shown that enriching an animal's diet with potassium can increase the turnover rate of ⁸⁶Rb for a given metabolic rate. biologists.com This highlights the importance of maintaining dietary potassium levels that are as close as possible to those of the animal's natural diet when calibrating and applying this technique for FMR studies in free-ranging animals. researchgate.netbiologists.com

Interactive Table 2: Effect of Ambient Temperature and Diet on ⁸⁶Rb Turnover and Metabolic Rate in Rhinoceros Beetles

This table illustrates the relationship between carbon dioxide production (VCO₂, a measure of metabolic rate) and Rubidium-86 turnover (kₑ) at different temperatures and on different diets.

Diet	Ambient Temperature (°C)	Mean VCO₂ (ml/h)	Mean ⁸⁶Rb Turnover (kₑ)
Standard Jam	25	~0.4	~0.006
30	~0.6	~0.009
K⁺ Enriched	25	~0.5	~0.010
30	~0.8	~0.015

This table represents generalized findings from research on Xylotrupes gideon, which demonstrated a significant positive linear relationship between VCO₂ and ⁸⁶Rb turnover. The turnover rate was significantly higher on a potassium (K⁺) enriched diet. researchgate.netbiologists.com

Cellular and Subcellular Transport Investigations Using Rubidium Chloride Rb 86 in Vitro

Membrane Transport System Characterization in Cultured Cell Lines

The use of ⁸⁶RbCl in cultured cell lines is a cornerstone of transport physiology research. As a K⁺ congener, it is transported by key systems such as the Na⁺/K⁺-ATPase pump, K⁺ channels, and various cotransporters. drugbank.compatsnap.com By measuring the rate of ⁸⁶Rb⁺ accumulation or efflux, researchers can quantify the activity of these transport systems under various experimental conditions.

Studies using ⁸⁶Rb⁺ have elucidated the kinetics of cation transport in a wide array of eukaryotic cells. These experiments typically involve incubating cells with ⁸⁶RbCl and measuring the intracellular radioactivity over time.

Human Erythrocytes: In suspended human red blood cells, ⁸⁶Rb⁺ uptake has been used as a model to study membrane leakiness and the activity of the Na⁺/K⁺-ATPase pump. nih.gov The addition of ouabain (B1677812), a specific inhibitor of the Na⁺/K⁺-ATPase, significantly reduces ⁸⁶Rb⁺ uptake, demonstrating the pump's primary role in this process. nih.gov Conversely, the K⁺ ionophore valinomycin (B1682140) was shown to decrease erythrocyte ⁸⁶Rb⁺ uptake by dissipating the potassium gradient, which in turn activates the Na⁺/K⁺-ATPase. nih.gov

Pancreatic Islets: In pancreatic islets from mice, which are comprised of over 90% beta-cells, ⁸⁶Rb⁺ is vigorously accumulated. nih.gov This uptake is dependent on the presence of extracellular Na⁺ and is inhibited by ouabain, confirming the involvement of the Na⁺/K⁺-pump. nih.gov These studies are crucial for understanding the relationship between cation movements and stimulus-secretion coupling in insulin (B600854) release. nih.gov The table below summarizes the effects of various substances on ⁸⁶Rb⁺ uptake in these cells.

Substance	Concentration	Effect on ⁸⁶Rb⁺ Uptake	Reference
Ouabain	1 mM	Inhibited	nih.gov
Chloromercuribenzene-p-sulphonic acid	0.1 mM	Inhibited	nih.gov
5,5'-dithiobis (2-nitrobenzoic acid)	1 mM	Stimulated	nih.gov
Ca²⁺ Depletion	-	Stimulated	nih.gov
Glucose	20 mM	No significant effect	nih.gov

Hepatic Parenchymal Cells: The multiple indicator dilution technique has been used to study the kinetic mechanisms of ⁸⁶Rb⁺ uptake in the intact liver. nih.gov These experiments revealed that the transport mechanism is concentrative, with the influx rate constant being many times greater than the efflux rate constant. nih.gov This leads to a characteristic outflow pattern with an early throughput peak of tracer that did not enter cells, followed by a prolonged tailing of tracer that did enter cells and later returned to the circulation. nih.gov

Epithelial monolayers grown on permeable supports create two distinct compartments (apical and basolateral), allowing for the study of vectorial transport—the directional movement of ions and molecules across the cell layer. ⁸⁶RbCl is used to trace K⁺ movement in these models.

Blood-Brain Barrier (BBB) Models: In an in vitro co-culture model of the BBB, ⁸⁶Rb⁺ was used as a tracer for K⁺ to study its flux across endothelial monolayers. researchgate.net Researchers measured both the luminal-to-abluminal (L-A) and abluminal-to-luminal (A-L) fluxes. The study found that the bidirectional fluxes were of equal magnitude and dependent on the transendothelial electrical resistance (TEER), indicating that K⁺ flux occurs predominantly via the paracellular pathway. researchgate.net The addition of inhibitors for the Na⁺/K⁺-ATPase (ouabain) and the Na⁺-K⁺-2Cl⁻ cotransporter (bumetanide) did not affect this transendothelial flux. researchgate.net However, these inhibitors did reduce the uptake of ⁸⁶Rb⁺ into the endothelial cells from both the luminal and abluminal sides, confirming the presence and activity of these transporters on the cell membranes themselves. researchgate.net

Transport Direction	Condition	Effect on Transendothelial ⁸⁶Rb⁺ Flux	Reference
Luminal to Abluminal (L-A)	Control	Dependent on TEER	researchgate.net
Abluminal to Luminal (A-L)	Control	Dependent on TEER	researchgate.net
Bidirectional	+ Ouabain (1 mM) & Bumetanide (10 µM)	No significant effect	researchgate.net

Other Epithelia: In studies on frog skin epithelium, ⁸⁶Rb⁺ has been used as a K⁺ substitute to investigate Cl⁻ transport mechanisms across basolateral membranes. nih.gov These experiments provided evidence for an Na-K-2Cl cotransport system. nih.gov Furthermore, ⁸⁶Rb⁺ uptake was employed to measure Na⁺/K⁺-pump activity in different cell types within the epithelium, demonstrating that amiloride, a diuretic, inhibited uptake in principal cells involved in Na⁺ transport. nih.gov

Analysis of Ion Channel Activity in Liposomal Reconstitution Systems

To study the function of a specific ion channel in isolation, it can be purified and reconstituted into liposomes, which are artificial lipid vesicles. The ⁸⁶Rb⁺ flux assay is a powerful technique to measure the activity of reconstituted K⁺ channels or non-selective cation channels. nih.gov

The process involves several key steps:

Reconstitution: The purified channel protein is incorporated into liposomes that are pre-loaded with a high concentration of potassium chloride (e.g., 400 mM KCl). nih.gov

Gradient Creation: The external KCl is removed by gel filtration, creating a strong K⁺ concentration gradient across the liposome (B1194612) membrane. nih.gov

Flux Assay Initiation: The assay begins with the addition of ⁸⁶RbCl to the extra-liposomal solution. The K⁺ gradient provides the driving force for ⁸⁶Rb⁺ to enter the liposomes through the active channels. nih.gov

Quantification: At specific time intervals, samples are taken and passed through an ion-exchange column. This column removes any external (extra-liposomal) ⁸⁶Rb⁺, effectively stopping the uptake reaction. nih.gov

Measurement: The radioactivity of the liposomes collected from the column is then measured. This value corresponds to the amount of ⁸⁶Rb⁺ that has been transported into the liposomes through the channels at each time point, allowing for the calculation of transport rates and characterization of channel function. nih.gov

This bulk assay provides an initial, robust estimation of ion channel activity and is adaptable for other ions by using different radioactive species, such as ²²Na⁺ or ³⁶Cl⁻. nih.gov

Probing Intracellular Ion Homeostasis and Compartmentation

Maintaining a stable intracellular ionic environment, or ion homeostasis, is critical for numerous cellular processes, including setting the membrane potential, regulating cell volume, and signal transduction. ppexmed.comnih.gov ⁸⁶Rb⁺, as a K⁺ tracer, is instrumental in studying the dynamic processes that govern the distribution and concentration of K⁺ within the cell.

By tracking the movement of ⁸⁶Rb⁺, researchers can investigate how cells maintain high intracellular K⁺ concentrations against a steep gradient. For instance, the inhibition of ⁸⁶Rb⁺ uptake by ouabain in various cell types directly demonstrates the constant energy-dependent activity of the Na⁺/K⁺-ATPase in maintaining this ionic imbalance, a key feature of cellular homeostasis. nih.govnih.gov

Furthermore, studies can distinguish between different cellular compartments. The kinetic analysis of ⁸⁶Rb⁺ efflux from preloaded pancreatic islets, for example, followed exponential kinetics, providing information about the turnover of the intracellular K⁺ pool. nih.gov Similarly, modeling the uptake and subsequent release of ⁸⁶Rb⁺ in the liver helps to differentiate between the extracellular space, the intracellular space, and the rates of exchange between them, offering insights into the subcellular distribution and trafficking of cations. nih.gov These investigations are fundamental to understanding how disruptions in ion homeostasis can lead to pathological states.

Plant Physiological and Soil Plant System Studies with Rubidium Chloride Rb 86

Investigation of Potassium Transport and Redistribution within Plant Tissues

Once taken up by the roots, potassium is transported throughout the plant to various tissues and organs where it is required for numerous physiological processes. Rubidium chloride Rb 86 has proven to be an effective tracer for tracking this internal movement and redistribution of potassium. By applying ⁸⁶RbCl to the root medium, researchers can monitor its accumulation in different plant parts over time, including the stem, leaves, flowers, and fruits.

These studies have revealed that potassium is highly mobile within the plant and can be redistributed from older, senescing tissues to younger, developing ones, particularly under conditions of potassium deficiency. For instance, ⁸⁶Rb supplied to the roots can be initially detected in the xylem sap, indicating its transport from the roots to the shoots. Over time, the ⁸⁶Rb is distributed to various leaves, with a higher concentration often found in younger, metabolically active leaves. This demonstrates the plant's ability to allocate this essential nutrient to areas of greatest demand.

Assessment of Rhizosphere Depletion Zones for Potassium Analogs via Autoradiography

The uptake of nutrients by plant roots can lead to the formation of depletion zones in the soil immediately surrounding the roots, known as the rhizosphere. Autoradiography using this compound has been a powerful technique to visualize these depletion zones for potassium. researchgate.net In this method, plants are grown in a soil medium labeled with ⁸⁶RbCl. After a period of growth, the soil-root system is carefully sectioned, and the distribution of the radioactive tracer is visualized by exposing the sections to X-ray film.

The resulting autoradiographs show areas of high ⁸⁶Rb concentration in the roots and a corresponding depletion of ⁸⁶Rb in the adjacent soil. researchgate.net These images provide direct evidence of nutrient uptake by the roots and allow for the quantification of the extent and shape of the depletion zone. This information is crucial for understanding the interplay between root architecture, soil nutrient availability, and plant nutrient acquisition. For example, autoradiographs of maize roots have clearly shown white areas around the roots corresponding to ⁸⁶Rb depletion zones, while the roots themselves, particularly the apices, appear dark due to the accumulation of the tracer. researchgate.net

Studies on Ion Competition and Selectivity in Plant Nutrient Acquisition

Plant root transporters often exhibit a degree of selectivity, preferentially taking up certain ions over others. However, competition can occur between ions with similar chemical properties. This compound is an excellent tool for studying these competitive interactions at the site of uptake.

As mentioned previously, ammonium (B1175870) (NH₄⁺) is a significant competitor for potassium uptake. nih.gov Other monovalent cations such as caesium (Cs⁺) and sodium (Na⁺) can also compete with K⁺, although the degree of competition varies depending on the specific transport system and the plant species. For example, some high-affinity potassium transporters show little discrimination between K⁺ and Rb⁺ but can be inhibited by Cs⁺. nih.gov

The presence of divalent cations such as calcium (Ca²⁺) can also influence K⁺ uptake. While not a direct competitor for the same binding sites on transporters, Ca²⁺ is essential for maintaining the structural and functional integrity of cell membranes, which indirectly affects the efficiency of ion transport. Studies have shown that an adequate supply of calcium is necessary for optimal potassium (and ⁸⁶Rb) uptake.

The following table provides a summary of the competitive effects of various cations on the uptake of ⁸⁶Rb⁺, a proxy for K⁺, in a model plant system.

Primary Ion (Tracer)	Competing Ion	Relative Selectivity (K⁺/Competing Ion)	Observed Effect on ⁸⁶Rb⁺ Uptake
⁸⁶Rb⁺ (as K⁺ analog)	K⁺	1:1	-
⁸⁶Rb⁺ (as K⁺ analog)	NH₄⁺	Varies	Competitive Inhibition
⁸⁶Rb⁺ (as K⁺ analog)	Cs⁺	Varies	Competitive Inhibition
⁸⁶Rb⁺ (as K⁺ analog)	Na⁺	High	Low Competition at HATS
⁸⁶Rb⁺ (as K⁺ analog)	Ca²⁺	N/A	Indirect; membrane integrity

Analytical Techniques for Rubidium Chloride Rb 86 Quantification and Analysis

Scintillation Counting and Gamma Spectrometry for Activity Measurement

The most direct methods for quantifying Rubidium-86 rely on the detection of the radiation it emits upon decay. ⁸⁶Rb decays with a half-life of 18.645 days, primarily through beta (β⁻) emission and also emits a high-energy gamma (γ) ray, making it suitable for both scintillation counting and gamma spectrometry. wikipedia.org

Liquid Scintillation Counting (LSC) is a widely used technique for quantifying beta-emitting isotopes like ⁸⁶Rb. The process involves dissolving or suspending a sample containing ⁸⁶RbCl in a "cocktail" that includes an aromatic solvent and scintillators (fluors). accscience.comresearchgate.net The high-energy beta particles emitted by ⁸⁶Rb (maximum energies of 1.774 MeV and 0.698 MeV) transfer energy to the solvent molecules, which in turn excites the scintillators. nih.gov As the scintillators return to their ground state, they emit photons of light. accscience.comresearchgate.net These light flashes are detected and converted into an electrical pulse by a photomultiplier tube (PMT). The rate of these pulses is proportional to the activity of ⁸⁶Rb in the sample.

Gamma Spectrometry is utilized to detect the gamma rays emitted during the decay of ⁸⁶Rb. Approximately 9% of ⁸⁶Rb decays result in the emission of a 1.077 MeV gamma ray. nih.gov This technique employs detectors, most commonly high-purity germanium (HPGe) detectors, to measure the energy spectrum of the gamma radiation from a sample. nih.gov Since each gamma-emitting radionuclide has a characteristic energy spectrum, gamma spectrometry is highly specific for identifying ⁸⁶Rb and quantifying its activity, even in the presence of other radionuclides. nih.gov The detector measures the number of gamma rays at the characteristic energy of ⁸⁶Rb, which is directly related to its concentration in the sample. This method is non-destructive and requires minimal sample preparation. nih.gov

Decay Property	Energy/Abundance	Detection Method
Beta Emission (β⁻)	1.774 MeV (91%)	Liquid Scintillation Counting
Beta Emission (β⁻)	0.698 MeV (9%)	Liquid Scintillation Counting
Gamma Emission (γ)	1.077 MeV (9%)	Gamma Spectrometry

Integration with Non-Radioactive Analytical Methodologies

While activity measurements are fundamental, integrating radioactive tracer studies with non-radioactive analytical techniques provides a more comprehensive understanding of physiological processes. These integrated approaches can offer enhanced sensitivity, specificity, and the ability to differentiate between the tracer and its naturally occurring, non-radioactive counterparts.

Rubidium efflux assays are a cornerstone of ion channel research, particularly for studying potassium (K⁺) channels, due to the chemical similarity between Rb⁺ and K⁺ ions. In these assays, cells are first loaded with rubidium. Upon stimulation, the ion channels open, and the subsequent efflux of rubidium is measured as an indicator of channel activity.

While the radioactive ⁸⁶Rb⁺ has traditionally been used as the tracer in these assays, a non-radioactive method utilizing stable rubidium and its quantification by Atomic Absorption Spectrometry (AAS) has become widespread. osti.govnih.gov This approach avoids the safety and disposal concerns associated with radioactive materials. osti.gov

The workflow involves:

Loading: Cells are incubated in a medium where potassium is replaced with non-radioactive rubidium chloride, allowing Rb⁺ to enter the cells.

Stimulation: The cells are then treated with a substance to activate the ion channels of interest.

Quantification: The amount of rubidium released into the extracellular medium (supernatant) and the amount remaining within the cells (cell lysate) are measured. nih.gov

Atomic Absorption Spectrometry (AAS) is the analytical technique used for this quantification. AAS works on the principle that atoms absorb light at specific wavelengths. A sample solution is aspirated into a flame or a graphite furnace, where it is atomized. A light beam of a specific wavelength (780 nm for rubidium) is passed through the atomized sample. osti.govwikipedia.org The amount of light absorbed is proportional to the concentration of rubidium in the sample. osti.govwikipedia.org The relative amount of rubidium in the supernatant is a direct and robust measure of ion channel activity. astronuclphysics.info This non-radioactive method has been shown to compare favorably with the conventional ⁸⁶Rb⁺ efflux assay. osti.gov

Assay Type	Tracer	Detection Method	Key Advantages
Radioactive Efflux Assay	Rubidium-86 (⁸⁶Rb⁺)	Scintillation Counting	High sensitivity
Non-Radioactive Efflux Assay	Stable Rubidium (Rb⁺)	Atomic Absorption Spectrometry (AAS)	No radiation hazards, simpler handling

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a powerful analytical technique capable of detecting metals and several non-metals at concentrations as low as parts per quadrillion. For studies involving isotopic tracers like ⁸⁶Rb, Multi-Collector ICP-MS (MC-ICP-MS) is particularly valuable as it provides high-precision measurements of isotope ratios.

In the context of ⁸⁶RbCl, ICP-MS can be used to determine the ratio of the ⁸⁶Rb tracer to the naturally occurring stable isotopes of rubidium (⁸⁵Rb and ⁸⁷Rb). This is crucial in tracer studies designed to follow the metabolic fate of rubidium over time. The sample is introduced into an argon plasma, which ionizes the atoms. The ions are then passed through a mass spectrometer, which separates them based on their mass-to-charge ratio. MC-ICP-MS uses multiple detectors to simultaneously measure the ion beams of different isotopes, allowing for very precise and accurate determination of their ratios.

A significant challenge in the mass spectrometric analysis of rubidium is the isobaric interference between ⁸⁷Rb and ⁸⁷Sr (Strontium), as they have virtually the same mass. Advanced chemical separation techniques, such as column chromatography, are often employed prior to ICP-MS analysis to remove strontium from the sample, ensuring an accurate measurement of the rubidium isotopic composition. nih.gov While primarily used in geochronology, the high precision of MC-ICP-MS in measuring rubidium isotope ratios makes it a valuable, albeit complex, tool for advanced biomedical tracer studies. nih.govyoutube.com

Autoradiography and Imaging Techniques for Spatial Distribution Analysis

Understanding the spatial distribution of Rubidium-86 within tissues and organs is essential for interpreting its physiological role. Autoradiography and other nuclear imaging techniques leverage the emissions from ⁸⁶Rb to visualize its location.

Autoradiography is a technique used to visualize the distribution of a radioactive substance within a tissue section. After administering ⁸⁶RbCl to an organism, tissues of interest are excised, sectioned, and placed in contact with a photographic emulsion or a phosphor imaging plate. The beta particles emitted by ⁸⁶Rb expose the emulsion or plate, creating an image that maps the distribution of the radionuclide within the tissue sample. This method has been used to study the uptake of ⁸⁶Rb in tissues such as the kidneys. nih.gov

Scintigraphy and Photoscaning are in vivo imaging techniques that use a gamma camera to detect the gamma rays emitted from a radiotracer like ⁸⁶Rb that has been administered to a subject. The gamma camera captures the spatial distribution of the detected gamma rays, producing a two-dimensional image (a scintigram). This allows for the non-invasive visualization of ⁸⁶Rb accumulation in organs. Historically, ⁸⁶Rb was one of the first tracers used for myocardial scanning to assess blood flow to the heart muscle, demonstrating that its concentration in the thoracic area was primarily in the myocardium and liver. osti.govnih.gov External scintillation counting has also been applied to measure renal blood flow using ⁸⁶Rb. nih.gov While largely superseded by other radionuclides like Rubidium-82 for clinical PET imaging, the principles of using ⁸⁶Rb for scintigraphic imaging established foundational knowledge for nuclear cardiology. nih.govyoutube.com

Technique	Principle	Application for ⁸⁶Rb
Autoradiography	Detection of beta particles by photographic emulsion on tissue sections.	High-resolution, ex vivo visualization of ⁸⁶Rb distribution in tissues.
Scintigraphy	In vivo detection of gamma rays by a gamma camera to form an image.	Non-invasive imaging of ⁸⁶Rb accumulation in organs like the heart and kidneys.

Challenges and Considerations in Rubidium Chloride Rb 86 Research

Impact of Experimental Conditions on Tracer Analog Behavior

The behavior of Rubidium-86 as a potassium analog is not static and can be significantly influenced by the experimental conditions under which the research is conducted. Factors such as pH, temperature, and the ionic composition of the medium can alter the transport and distribution of ⁸⁶Rb, potentially leading to misinterpretation of the data if not carefully controlled.

Changes in extracellular pH have been shown to affect ⁸⁶Rb fluxes in pancreatic islet cells. Acidification of the medium to pH 6.5 reversibly reduced the rate of ⁸⁶Rb⁺ efflux, while alkalinization to pH 7.8 reversibly increased it. nih.gov Interestingly, these effects were primarily linked to extracellular pH changes, with alterations in intracellular pH having a much smaller and transient impact. nih.gov

The presence of other ions and substances in the experimental medium is another critical factor. For example, in studies with rabbit lenses, the accumulation of ⁸⁶Rb was markedly decreased in a glucose-free medium. osti.gov The absence of calcium in a potassium-free medium also significantly reduced ⁸⁶Rb accumulation. osti.gov Furthermore, the presence of ammonium (B1175870) ions (NH₄⁺) can inhibit the uptake of ⁸⁶Rb. osti.gov In plant studies, the external potassium concentration itself is a major determinant of ⁸⁶Rb uptake kinetics. oup.comnih.gov

Effects of Experimental Conditions on ⁸⁶Rb Fluxes in Pancreatic Islet Cells

Condition	Effect on 86Rb Efflux	Reference
Acidification of medium (pH 6.5)	Reversibly reduced	nih.gov
Alkalinization of medium (pH 7.8)	Reversibly increased	nih.gov
Lowered intracellular pH	Small, transient increase	nih.gov
Raised intracellular pH	Decreased	nih.gov
Presence of NH4Cl	Augmented	nih.gov

Methodological Limitations in Complex Biological Systems

The use of Rubidium-86 as a potassium tracer is subject to several methodological limitations, particularly when applied to complex biological systems. These limitations stem from the inherent differences between in vitro and in vivo environments and the challenges of accurately measuring and interpreting tracer kinetics in whole organisms.

In Vitro vs. In Vivo Discrepancies : In vitro studies, while offering a controlled environment, may not accurately reflect the complexities of a whole organism. uhnresearch.caverywellhealth.com For instance, the cellular environment in a laboratory dish lacks the intricate interactions with other cell types, hormones, and metabolites that occur in vivo. uhnresearch.ca This can lead to results from in vitro experiments that are not translatable to living organisms. uhnresearch.caverywellhealth.com Conversely, in vivo studies present challenges in controlling all variables and in precisely measuring tracer distribution at the tissue and cellular level. verywellhealth.com

Whole-Organism Complexity : In whole-organism studies, the distribution and clearance of ⁸⁶Rb are influenced by a multitude of physiological processes, including blood flow, tissue perfusion, and renal clearance. nih.govnih.gov This complexity can make it difficult to isolate and study specific transport mechanisms. For example, accurately quantifying tumor perfusion with ⁸⁶Rb requires sophisticated modeling to account for factors like the extraction fraction of the tracer, which can be influenced by metabolic status. snmjournals.org

Underestimation of Potassium Fluxes : As highlighted earlier, certain ion channels exhibit selectivity for potassium over rubidium. nih.gov This means that in tissues where these channels play a significant role in potassium transport, the use of ⁸⁶Rb will quantitatively underestimate the true potassium fluxes. nih.gov This is a critical limitation that researchers must acknowledge and, where possible, account for in their interpretations.

Interference and Contamination Control in Radiotracer Experiments

Working with radioactive isotopes like Rubidium-86 necessitates stringent protocols for interference and contamination control to ensure both the safety of the researchers and the integrity of the experimental data.

Sources of Interference : In experimental measurements, interference can arise from various sources. In liquid scintillation counting, for example, quenching (the reduction of light output) can be caused by colored or chemical impurities in the sample, leading to inaccurate readings. It is crucial to establish and apply appropriate quench correction methods. Background radiation from natural sources or other nearby radioisotopes can also interfere with measurements and must be accounted for.

Contamination Control : The prevention of radioactive contamination is paramount. This involves a multi-faceted approach encompassing proper handling techniques, the use of personal protective equipment (PPE), and diligent monitoring of the work area. hpschapters.orgcase.edu Standard laboratory practices for handling ⁸⁶Rb include:

Working in designated and properly shielded areas. hpschapters.orgcase.edu

Using tools and remote handling devices to minimize direct contact with radioactive sources. hpschapters.orgcase.edu

Wearing appropriate PPE, including lab coats, gloves, and safety glasses. case.edu

Regularly monitoring work surfaces, equipment, and personnel for contamination using a suitable survey meter, such as a Geiger-Muller detector. hpschapters.orgcase.edu

Implementing strict procedures for the disposal of radioactive waste. hpschapters.org

Decontamination : In the event of a spill or contamination, established decontamination procedures must be followed promptly. This typically involves containing the spill, cleaning the affected area with appropriate decontaminating solutions, and re-surveying to ensure the contamination has been removed to acceptable levels. The elemental form of rubidium reacts violently with water, which is a critical consideration in decontamination procedures. hpschapters.orgreddit.com

Future Directions in Rubidium Chloride Rb 86 Tracer Research

Development of Integrated Multi-Tracer Methodologies

A significant frontier in tracer research is the move from single-parameter measurements to integrated, multi-tracer approaches. The simultaneous imaging of multiple radiotracers can provide a more holistic understanding of complex biological systems by correlating different dynamic processes with near-perfect temporal and spatial co-registration. nih.gov Traditional sequential imaging, where one tracer must decay before the next is administered, is often hampered by time lags, increased radiation exposure from multiple scans, and potential changes in the biological state of the subject between scans. nih.govnih.gov

Future methodologies aim to combine ⁸⁶Rb with other positron emission tomography (PET) tracers to concurrently visualize different aspects of cellular activity. For instance, ⁸⁶Rb could be used to map potassium transport and membrane integrity while another tracer, such as [¹⁸F]FDG, simultaneously measures metabolic activity. nih.gov This could be particularly powerful in oncology and neuroscience, where the interplay between ion homeostasis and cellular metabolism is critical.

The technical challenge lies in distinguishing between the signals from different radionuclides. One promising technique is multiplexed PET, which leverages the detection of prompt gamma rays emitted by certain isotopes (positron+γ emitters) in coincidence with the standard 511-keV annihilation photons. nih.gov This allows for the differentiation between a "pure" positron emitter and a positron+γ emitter. nih.gov By pairing ⁸⁶Rb (or another suitable rubidium isotope) with a tracer possessing a distinct decay signature, researchers can achieve simultaneous, multi-parametric imaging in a single session. nih.govnih.gov Such integrated approaches will reduce the burden on patients, lower costs, and provide more comprehensive datasets for understanding disease pathology. nih.gov

Advancements in High-Throughput Screening Utilizing Rubidium Chloride Rb 86 Analogs

Ion channels are a major class of drug targets, and screening for compounds that modulate their activity is a critical part of the drug discovery process. aurorabiomed.com.cnresearchgate.net Historically, ⁸⁶Rb+ efflux assays have been a foundational method for assessing potassium channel function in a high-throughput screening (HTS) format. nih.govaesnet.orgnih.gov These assays involve pre-loading cells with radioactive ⁸⁶Rb+ and then measuring its release in response to channel activation or inhibition. aesnet.org This technique is sensitive and suitable for biochemical and pharmacological characterization of potassium channels. nih.gov

However, the use of radioactive materials presents safety, regulatory, and cost challenges. researchgate.netnih.gov Consequently, the field has seen significant advancements in the development and adoption of non-radioactive analogs for HTS. The most prominent of these is the use of non-radioactive rubidium ions, which can be detected with high sensitivity by atomic absorption spectroscopy (AAS). aurorabiomed.comresearchgate.net This method avoids radioactivity while providing robust and reproducible data that correlates well with traditional electrophysiology measurements. aurorabiomed.com

Further advancements include the use of other potassium surrogate ions, such as thallium, in fluorescence-based assays. nih.govbmglabtech.com In these assays, a thallium-sensitive fluorescent dye reports on ion flux, enabling a homogenous, no-wash format that is highly amenable to automation and ultra-high-throughput screening in 1536-well plates. nih.govbmglabtech.com These technologies have significantly accelerated the pace of ion channel drug discovery. aurorabiomed.com.cnaurorabiomed.com

The future in this area involves further miniaturization, increased automation, and the integration of these screening platforms with other technologies like automated patch-clamp systems for more detailed follow-up studies on promising compounds. nih.gov

Assay Type	Tracer/Ion	Detection Method	Throughput	Key Advantages	Key Limitations
Radioactive Flux Assay	⁸⁶Rb⁺	Scintillation Counting	Moderate	High sensitivity, well-established method. nih.gov	Radioisotope handling, safety concerns, waste disposal, moderate throughput. nih.gov
Non-Radioactive Flux Assay	Non-radioactive Rb⁺	Atomic Absorption Spectroscopy (AAS)	High	No radioactivity, cost-effective, robust data. aurorabiomed.comresearchgate.net	Requires specialized AAS equipment, multiple wash steps may be needed. nih.gov
Fluorescence-Based Flux Assay	Tl⁺ (Thallium)	Fluorescence Plate Reader	Very High to Ultra-High	Homogeneous (no-wash) format, suitable for miniaturization (1536-well). nih.govbmglabtech.com	Indirect measurement, potential for compound interference with fluorescence signal.

Exploration of Novel Applications in Fundamental Biological Processes

As a biological proxy for potassium, ⁸⁶Rb has long been used to study ion transport. nih.govnih.govrsc.org Future research is set to apply this tracer to unravel the role of potassium homeostasis in more complex biological processes, including neurodegenerative diseases, cancer biology, and programmed cell death.

Recent studies have highlighted alterations in potassium and rubidium levels in the brains of Alzheimer's disease patients, suggesting that a breakdown in ion homeostasis may be a key feature of the disease. nih.govresearchgate.net This has opened a novel avenue for diagnostic imaging. It is proposed that PET imaging using radioactive rubidium tracers could potentially identify early-stage Alzheimer's by detecting changes in blood-brain barrier permeability or cellular ion transport, possibly even before the formation of amyloid plaques. nih.gov

In cancer research, studies have shown that the transport of ⁸⁶Rb is altered in red blood cells of breast cancer patients, suggesting a systemic effect of the disease on ion transport mechanisms. nih.gov More directly, recent findings indicate that rubidium ions can suppress the proliferation of glioblastoma cells, induce apoptosis (programmed cell death), and cause cell cycle arrest. researchgate.net The mechanism appears to involve the downregulation of key cell survival pathways like PI3K/AKT/mTOR. researchgate.net This positions ⁸⁶Rb as a powerful research tool to further probe the link between ion channels and the regulation of cell fate—apoptosis and the cell cycle—in cancer. researchgate.netnih.gov The connection between cell cycle regulators (like p53 and Rb proteins) and apoptosis is well-established, and understanding how ion fluxes influence these shared pathways is a critical area for future investigation. nih.gov

Biological Process	Key Findings with Rubidium/⁸⁶Rb	Future Research Direction
Neurodegeneration (Alzheimer's)	Decreased K⁺ and Rb⁺ levels in brain tissue, suggesting loss of ion homeostasis. nih.govresearchgate.net	Use of radioactive rubidium tracers in PET imaging for early diagnosis and monitoring of blood-brain barrier integrity. nih.gov
Cancer Biology (Breast Cancer)	Altered total and passive ⁸⁶Rb⁺ uptake in red blood cells of patients, indicating a systemic effect. nih.gov	Investigating ⁸⁶Rb⁺ transport as a potential biomarker for cancer presence or treatment response.
Cancer Biology (Glioblastoma)	Rb⁺ ions induce apoptosis and G2/M cell cycle arrest in glioblastoma cells. researchgate.net	Using ⁸⁶Rb⁺ to study the mechanisms linking ion transport to the regulation of apoptosis and cell proliferation pathways (e.g., PI3K/AKT/mTOR). researchgate.net
Apoptosis & Cell Cycle	Rb⁺ treatment affects key pathways that control cell survival and division. researchgate.net	Elucidating the specific ion channels and transporters that mediate these effects on fundamental cellular machinery. nih.gov

Refinement of Predictive Models for Ion Transport and Homeostasis

Developing accurate predictive models of ion transport is essential for understanding cellular electrophysiology and pharmacology. These models are built on kinetic parameters that describe the movement of ions through channels and transporters. Tracers like ⁸⁶Rb provide the direct, quantitative flux data necessary to build and validate these models.

Theoretical models, such as those based on Michaelis-Menten kinetics, have been successfully used to describe the pump-leak system for potassium, rubidium, and cesium in tissues. arvojournals.org These models can calculate key parameters, such as the maximum transport rate (Vmax) and the affinity constant (Km), which characterize the transport system. nih.gov For example, studies in plant cells using ⁸⁶Rb+ have determined a Km of 0.34 millimolar and a Vmax of 14 nmoles per milligram of protein per hour for potassium uptake. nih.gov

However, it is known that not all potassium channels and transporters treat rubidium and potassium identically. nih.gov While active transport mechanisms like the Na+/K+-ATPase handle both ions similarly, certain potassium channels can exhibit selectivity, leading to different flux rates for the two ions under specific conditions. nih.gov

Future research will focus on using precise ⁸⁶Rb flux data to refine these models, accounting for the subtle differences between rubidium and potassium transport where they exist. By generating more sophisticated models that incorporate data from a wide range of conditions (e.g., different ion concentrations, presence of inhibitors), researchers can more accurately predict how cells will respond to drugs or pathological states. These improved models will be invaluable for in silico drug screening and for understanding the complex dynamics of ion homeostasis in health and disease.

Q & A

Q. How can Rb-86’s role in mitochondrial K⁺ flux studies be validated against conflicting literature reports?

• Methodological Answer : Replicate experiments using parallel techniques (e.g., fluorescent K⁺ dyes vs. Rb-86 tracer). Perform siRNA knockdown of mitochondrial K⁺ channels (e.g., mitoKATP) to confirm Rb-86 specificity. Meta-analysis of published data should account for differences in cell lines and Rb-86 incubation times .